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Compound of Interest

Compound Name: 7-Chloro-2-methylbenzothiazole

CAS No.: 4146-25-2

Cat. No.: B1311867

Get Quote

An In-Depth Technical Guide to the Safe Handling of 7-Chloro-2-methylbenzothiazole

This guide provides a comprehensive overview of the safety considerations, handling

protocols, and emergency procedures for 7-Chloro-2-methylbenzothiazole (CAS No. 4146-

25-2). Designed for researchers, scientists, and drug development professionals, this

document moves beyond a standard Safety Data Sheet (SDS) to offer practical, field-proven

insights grounded in established safety principles. The core philosophy of this guide is to treat

7-Chloro-2-methylbenzothiazole with a high degree of caution, recognizing that while specific

toxicological data is limited, the broader class of chlorinated and benzothiazole-containing

compounds warrants rigorous safety protocols.

Chemical Identification and Physicochemical Profile
7-Chloro-2-methylbenzothiazole is a substituted benzothiazole, a heterocyclic scaffold of

significant interest in medicinal chemistry and materials science. Understanding its fundamental

properties is the first step in establishing safe laboratory practices.
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Chemical Name: 7-Chloro-2-methylbenzothiazole

Synonyms: 7-chloro-2-methyl-1,3-benzothiazole

CAS Number: 4146-25-2[1]

Molecular Formula: C₈H₆ClNS

Molecular Weight: 183.66 g/mol [1]

Physicochemical Data Summary:

While comprehensive, experimentally verified data for 7-Chloro-2-methylbenzothiazole is not

widely published, we can infer likely characteristics from structurally related compounds such

as 5-Chloro-2-methylbenzothiazole and 2-methylbenzothiazole. These properties are critical as

they dictate storage conditions, potential for aerosolization, and appropriate fire-fighting

measures.
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Property
Value / Expected
Value

Significance for
Handling

Source

Purity ≥95%

High purity indicates

that the primary

hazards are from the

compound itself, not

unknown impurities.

[1]

Appearance
Expected to be a solid

or liquid

Determines if handling

requires dust control

or vapor/aerosol

control.

Inferred

Boiling Point
~231 °C (for 2-

chlorobenzothiazole)

High boiling point

suggests low volatility

at room temperature,

but heating can

generate hazardous

vapors.

Density
~1.238 g/cm³ (for 2-

chlorobenzothiazole)
Denser than water.

Solubility
Likely low water

solubility

Affects environmental

dispersion in case of a

spill and

decontamination

procedures.

Inferred

log Pow

(Octanol/Water)

~2.01 (calculated for

2-

chlorobenzothiazole)

Suggests

bioaccumulation is not

expected, but it can

still be absorbed

through the skin.

Hazard Assessment and GHS Classification
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A thorough toxicological investigation for 7-Chloro-2-methylbenzothiazole has not been

completed[2]. Therefore, a conservative approach to hazard assessment is mandatory. The

GHS classifications for closely related and structurally similar benzothiazoles provide the most

reliable framework for establishing safe handling procedures. For instance, 2-

chlorobenzothiazole is classified as highly toxic.

Anticipated GHS Classification (Based on Analogs):

Hazard Class
Hazard
Category

Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
Category 3

H301: Toxic if

swallowed

Skull and

Crossbones
Danger

Acute Toxicity,

Dermal
Category 3

H311: Toxic in

contact with skin

Skull and

Crossbones
Danger

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled

Exclamation

Mark
Warning

Serious Eye

Irritation
Category 2A

H319: Causes

serious eye

irritation

Exclamation

Mark
Warning

Aquatic Hazard

(Acute)
Category 3

H402: Harmful to

aquatic life
None None

Source: Inferred from data for 2-chlorobenzothiazole

Expert Interpretation of Hazards:

High Acute Toxicity (Oral/Dermal): The primary risk associated with this class of compounds

is severe toxicity upon ingestion or skin contact. The "Toxic" classification (Category 3)

implies that even small quantities can cause significant harm. This necessitates the

mandatory use of gloves and strict hygiene measures to prevent any skin contact or

accidental ingestion.

Inhalation Hazard: While less severe than oral or dermal routes, inhalation of aerosols or

vapors (especially when heated) can be harmful. All work should be conducted in a well-
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ventilated area, preferably a chemical fume hood.

Serious Eye Irritant: Direct contact with the eyes is likely to cause significant irritation.

Chemical safety goggles or a face shield are essential.

Standard Operating Protocol for Safe Handling
This protocol is designed as a self-validating system, where adherence to each step inherently

minimizes risk. The causality behind each procedural choice is explained to instill a deep

understanding of the safety rationale.

Workflow for Handling 7-Chloro-2-methylbenzothiazole:
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Preparation Phase

Handling Phase (Inside Fume Hood)

Post-Handling & Cleanup

1. Don PPE
(Lab coat, Nitrile Gloves, Safety Goggles)

2. Verify Fume Hood Functionality

3. Assemble All Necessary Equipment & Reagents

4. Aliquot Required Amount
(Use disposable tools)

5. Perform Chemical Reaction
(Maintain vessel closure)

6. Tightly Seal Primary Container

7. Decontaminate Workspace & Equipment

8. Dispose of Waste
(Segregated hazardous waste stream)

9. Doff PPE Correctly
(Gloves last)

10. Wash Hands Thoroughly
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1. Evacuate Immediate Area
Alert others

2. Don Emergency PPE
(e.g., respirator, heavy gloves)

3. Ensure Adequate Ventilation
(Fume hood ON)

4. Contain Spill
(Use inert absorbent material)

5. Collect and Bag Waste
(Shovel into labeled container)

6. Decontaminate Spill Area

7. Dispose of Waste
(Contact EHS)

Click to download full resolution via product page

Caption: Emergency workflow for a 7-Chloro-2-methylbenzothiazole spill.

Spill Cleanup Protocol:

Personal Precautions: Do not breathe vapors or dust. Avoid substance contact. Ensure

adequate ventilation and evacuate non-essential personnel.
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Environmental Precautions: Prevent the material from entering drains, surface waters, or

groundwater.[2]

Containment and Cleanup: Cover the spill with an inert, non-combustible absorbent material

(e.g., sand, vermiculite). Carefully collect the material and place it into a suitable, labeled,

and closed container for disposal. Clean the affected area thoroughly.

Disposal and Transportation
Waste Disposal: All waste containing 7-Chloro-2-methylbenzothiazole must be treated as

hazardous waste. Disposal should be handled by a licensed professional waste disposal

service in accordance with all national, state, and local regulations.[2] Do not discharge into

waterways or sewer systems.[2]

Transportation: When properly sealed and packed, this material may not be regulated as

hazardous for ground and air transportation.[2] However, regulations can vary. Always confirm

with the latest DOT and IATA regulations before shipping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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